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Compound of Interest

alpha-Glucose-1-phosphate
Compound Name:

dipotassium
CAS No.: 6736-77-2
Cat. No.: B1200430

Get Quote

Stability Comparison: -G1P Hydrates vs.
Anhydrous Forms[1]
Executive Summary

-D-Glucose-1-Phosphate (Cori Ester) is thermodynamically unstable in its anhydrous state
under ambient conditions. While the anhydrous form offers a higher theoretical assay per
weight, it exhibits significant hygroscopicity and kinetic instability, leading to rapid moisture
uptake and subsequent hydrolysis.

The dipotassium dihydrate (

) and disodium tetrahydrate (

) forms represent the thermodynamic energy minima, providing superior physical and chemical
stability for long-term storage and reproducible experimentation.

Physicochemical Stability Profile

The stability of
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-G1P is governed by two competing mechanisms: Physical Hygroscopicity (water uptake) and
Chemical Hydrolysis (phosphoester bond cleavage).

Comparative Performance Matrix
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Mechanism of Degradation

The primary degradation pathway for ngcontent-ng-c3932382896=""_nghost-ng-
c1874552323="" class="inline ng-star-inserted">

-G1P is acid-catalyzed hydrolysis, which cleaves the C1-O-P bond. This reaction is water-
dependent.

e Anhydrous Risk: The anhydrous salt acts as a desiccant, pulling atmospheric moisture into
the solid lattice. This localized high water concentration creates a "micro-reactor”
environment on the crystal surface, accelerating hydrolysis even in the solid state.

o Hydrate Protection: In the hydrate, water molecules are locked within the crystal lattice
(structural water) and are less chemically available to participate in hydrolysis compared to
adsorbed surface water.
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Figure 1: Mechanism of moisture-induced solid-state degradation. Anhydrous forms accelerate
the "Absorption” step, bypassing the kinetic barrier present in stable hydrates.

Experimental Validation Protocols

To objectively verify the stability differences in your specific laboratory environment, use the
following self-validating protocols.

Protocol A: Accelerated Hygroscopicity Stress Test
(DVS Surrogate)

Purpose: Quantify the rate of water uptake and physical stability (caking).
Materials:

e Analytical Balance (0.1 mg precision)

o Desiccator with Saturated NaCl solution (creates ~75% RH)

e Weighing boats

Workflow:

» Preparation: Dry separate weighing boats at 50°C for 1 hour.
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» Baseline: Weigh 500 mg of

-G1P Hydrate and 500 mg of

-G1P Anhydrous (freshly opened/dried). Record Mass (

).

o Stress: Place both samples in the 75% RH chamber at 25°C.

o Measurement: Weigh samples at 1, 2, 4, 8, and 24 hours.

o Observation: Note physical appearance (Flowable powder vs. Sticky paste).
Expected Result:

e Hydrate:

mass gain (surface adsorption only). Remains flowable.

e Anhydrous:[1]

mass gain (lattice re-hydration). Becomes sticky/caked.[1]

Protocol B: Chemical Purity Assessment (HPLC)

Purpose: Determine if physical changes correlate with chemical degradation (hydrolysis).
Methodology:

e Column: Anion Exchange (e.g., Dionex CarboPac PA1) or HILIC.

e Mobile Phase: 100 mM NaOH with NaOAc gradient.

» Detection: Pulsed Amperometric Detection (PAD) is preferred for sugars; UV at 210nm is
weak but usable for phosphate if derivatized. Alternatively, use a Phosphate Release Assay
(Malachite Green) for degradation quantification.

Workflow Visualization:
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Figure 2: Workflow for quantifying chemical stability following environmental stress.

Technical Recommendations
For Storage and Inventory[6]

e Primary Choice: Always select the Dipotassium Dihydrate (CAS: 5996-14-5) or Disodium
Tetrahydrate for chemical inventory.

o Why: The hydration shell acts as a thermodynamic buffer. The energy required to desorb the
crystal water is higher than the energy of adsorption from the atmosphere, preventing the
"runaway" moisture uptake seen in anhydrous forms.
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For Anhydrous Applications

If your protocol strictly requires anhydrous conditions (e.g., non-aqueous enzymatic synthesis):
e Purchase the hydrate.[2]
e Lyophilize or dry over

under vacuum immediately before use.

e Do not store the dried material; it will revert to a hydrate or degrade.

Critical Handling Note

-G1P is acid-labile. Even in the hydrate form, avoid dissolving in acidic buffers (pH < 5.0) for
prolonged periods.[3] The hydrolysis rate constant (

) increases logarithmically as pH drops below the

of the phosphate group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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